Cas no 85107-56-8 ((4-(Methoxycarbonyl)-3-nitrophenyl)boronic acid)

• Product Name: (4-(Methoxycarbonyl)-3-nitrophenyl)boronic acid
• CAS No: 85107-56-8
• MF: C₈H₈BNO₆
• MW: 224.963222503662
• MDL: MFCD85107568
• CID: 841826
• Update Time: 2024-10-26

(4-(Methoxycarbonyl)-3-nitrophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Methoxycarbonyl)-3-nitrophenyl)boronic acid
• (4-methoxycarbonyl-3-nitrophenyl)boronic acid
• 4-METHOXYCARBONYL-3-NITROPHENYLBORONIC ACID
• 4-dihydroxyboranyl-2-nitro-benzoic acid methyl ester
• 4-Dihydroxyboryl-2-nitro-benzoesaeure-methylester
• [4-(Methoxycarbonyl)-3-nitrophenyl]boronic acid
• VB10363
• OR361348
• ST2408005
• AX8161836
• V8063
• o-Nitro-p-(dihydroxyboryl)benzoic acid methyl ester
• Benzoic acid, 4-borono-2-nitro-, methyl ester (6CI)

• MDL： MFCD85107568
• Inchi： 1S/C8H8BNO6/c1-16-8(11)6-3-2-5(9(12)13)4-7(6)10(14)15/h2-4,12-13H,1H3
• InChI Key： NLNDQDNATQPFEC-UHFFFAOYSA-N
• SMILES： O=C(C1C([N+](=O)[O-])=CC(B(O)O)=CC=1)OC

Computed Properties

• Exact Mass: 225.04400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Topological Polar Surface Area: 113

Experimental Properties

• PSA: 112.58000
• LogP: -0.41560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters